BENGHE Foundational & Exploratory

Check Availability & Pricing

methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate
material safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

methyl (25)-2-(3-chlorophenyl)-2-
Compound Name:

hydroxyacetate
CAS No.: 32222-44-9
Cat. No.: B6590133

Get Quote

\ J

An In-depth Technical Guide on the Safe Handling of Methyl (2S)-2-(3-chlorophenyl)-2-
hydroxyacetate

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed safety and handling protocol for methyl (2S)-2-(3-
chlorophenyl)-2-hydroxyacetate (CAS No. 32222-44-9). In the absence of a specific,
published Material Safety Data Sheet (MSDS), this document has been synthesized from data
on structurally analogous compounds, including various isomers and precursors. The
information herein is intended to provide a robust framework for risk assessment and safe
laboratory practices.

Compound Profile and Hazard Identification

Methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate is a chiral ester belonging to the
mandelate family. Its structure, featuring a chlorinated aromatic ring and a hydroxy ester
functional group, dictates its chemical reactivity and toxicological profile. Based on data from
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analogous compounds, the primary hazards are associated with irritation and potential harm
upon ingestion.

1.1. GHS Classification (Inferred)

The Globally Harmonized System (GHS) classification for this compound is inferred from its
structural analogs, such as other chloromandelic acid esters and 3-chloromandelic acid.[1][2][3]

[41[5][6]

e Pictogram: lealt text

 Signal Word:Warning[1][2][3]

1.2. Hazard and Precautionary Statements

The following H- and P-statements are a composite derived from closely related molecules and
represent best practices for handling this class of compounds.
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Type Code Statement Source Analogs
Methyl (R)-2-(3-
chlorophenyl)-2-

Harmful if swallowed. hydroxyacetate, (S)-

Hazard H302

[21[31[7] Methyl 2-(2-
chlorophenyl)-2-
hydroxyacetate
(S)-Methyl 2-(2-
o chlorophenyl)-2-
Causes skin irritation.
Hazard H315 hydroxyacetate, (2-
[11[3][8] :
Chlorophenyl)glycolic
acid
(S)-Methyl 2-(2-
) chlorophenyl)-2-
Causes serious eye
Hazard H319 o hydroxyacetate, (2-
irritation.[1][3][8] )
Chlorophenyl)glycolic
acid
(S)-Methyl 2-(2-
May cause respirator chlorophenyl)-2-
Hazard H335 o Y ] P Y pheny)
irritation.[1][3][9] hydroxyacetate, 3-
Chloromandelic acid
Avoid breathing
] dust/fume/gas/mistiva  General for all related
Precautionary P261
pors/spray.[1][3][4][8] compounds
[10]
Wash skin thoroughly
] ] General for all related
Precautionary P264 after handling.[3][7]

[11]

compounds
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Precautionary P280

Wear protective
gloves/protective
clothing/eye
protection/face
protection.[7][8][10]
[11]

General for all related

compounds

Precautionary P301+P312

IF SWALLOWED: Call
a POISON
CENTER/doctor if you

feel unwell.[7]

Iron(ll) sulfate
(example for H302)

Precautionary P302+P352

IF ON SKIN: Wash
with plenty of soap
and water.[3][4][8][11]

General for skin

irritants

Precautionary P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.[1][3][6][8][11]

General for eye

irritants

Precautionary P403+P233

Store in a well-
ventilated place. Keep
container tightly
closed.[3][4][8][10]

General for all related

compounds

Precautionary P501

Dispose of
contents/container to
an approved waste
disposal plant.[2][3][4]
[8]

General for chemical

disposal

Physical and Chemical Properties

While specific experimental data for methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate is not

readily available, the following properties can be anticipated based on its structure and data
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from isomers and related compounds.

Property Value / Description Source/Analogy
Molecular Formula CoHoCIO3[12] PubChemLite
Molecular Weight 200.62 g/mol [2][3][13] Sigma-Aldrich, Pharmaffiliates

. o (S)-Methyl 2-(2-
Colorless to light yellow liquid
Appearance ) chlorophenyl)-2-
or solid.[1]
hydroxyacetate

_ (S)-Methyl 2-(2-
N ) Estimated ~298 °C at 760
Boiling Point chlorophenyl)-2-
mmHg.[3]
hydroxyacetate

Room temperature. Sealed in ) ]
Storage Temperature ) Sigma-Aldrich
a dry environment.[1][2][3]

Safe Handling and Storage Protocol

Adherence to a strict handling protocol is essential to minimize exposure and ensure laboratory
safety.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

The primary routes of exposure are inhalation, skin contact, and eye contact. The following
workflow outlines the necessary controls.
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4 Workspace Setup h

Verify Proximity
Eyewash & Safety Shower Accessible

Work Area Assessment
Mandatory for
all operations
L g Certified Chemical Fume Hood
4 . N\
Handling Protocol

AN J

(c . . N
Personal Protective Equipment (PPE) [ossmssoss Wash hands thoroughly
Nitrile Gloves
(Inspect before use) :
| Handle Compound Avoid skin and eye contact j
| AN
A

Safety Goggles (EN 166)
4’( Avoid creating dusts/aerosols )
J

or Face Shield

AN
Lab Coat
(Closed)
AN

Click to download full resolution via product page
Caption: PPE and Engineering Control Workflow.

Step-by-Step Protocol:

o Ventilation: All handling of methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate, including
weighing and solution preparation, must be conducted in a certified chemical fume hood to
prevent inhalation of vapors or aerosols.[10][11][14]

» Eye Protection: Wear chemical safety goggles that conform to European Standard EN 166 or
an equivalent standard.[4][9][11] A face shield should be used if there is a risk of splashing.
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» Hand Protection: Wear nitrile gloves. Always inspect gloves for integrity before use and
change them immediately if contamination occurs.[4][11][14]

» Skin and Body Protection: A fully buttoned lab coat must be worn.[9] Ensure that skin is not
exposed.

» Hygiene: Do not eat, drink, or smoke in the laboratory.[7][11] Wash hands thoroughly with
soap and water after handling the compound and before leaving the laboratory.[11][15]

3.2. Storage Requirements

o Container: Keep the container tightly closed.[4][8]

e Environment: Store in a dry, well-ventilated place at room temperature.[1][4][14]

e Incompatibilities: Avoid strong oxidizing agents, strong bases, and strong acids.[14]

Emergency and First-Aid Procedures

Rapid and appropriate response to an exposure is critical.
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Exposure Event

ove contaminated clothing
Move to fresh air. Rinse with water for 15 minutes,
Provide artificial respiration if needed. holding eyelids open.

First Aid Actions

Wash with plenty of soap and wats
for at least 15 minutes.
i

er
{f irritation persists

Rinse mouth with water.
Do NOT induce vomiting.

Click to download full resolution via product page
Caption: First-Aid Response Flowchart.

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.[4][6][8][9]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[4][8][9] If skin irritation persists, seek
medical attention.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[4][9][10] Seek immediate medical attention.

Ingestion: If swallowed, wash out the mouth with water. Do NOT induce vomiting. Never give
anything by mouth to an unconscious person. Call a physician or poison control center
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immediately.[7][9][16]
Spill and Waste Disposal
5.1. Spill Response
e Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated (use fume hood if spill is contained).
o Contain: Prevent further leakage or spillage. Do not let the product enter drains.[7][10]

o Absorb: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand). For solid
spills, carefully sweep up the material, avoiding dust formation.[6][14]

o Collect: Place the absorbed material or swept-up solid into a suitable, labeled container for
disposal.

o Decontaminate: Clean the spill area thoroughly.

5.2. Waste Disposal Dispose of all waste material, including contaminated PPE and spill
cleanup materials, in accordance with local, state, and federal regulations. This should be done
through a licensed waste disposal company.[4][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. (S)-Methyl 2-(2-chlorophenyl)-2-hydroxyacetate | 32345-60-1 [sigmaaldrich.com]
. Methyl (R)-2-(3-chlorophenyl)-2-hydroxyacetate | 153294-00-9 [sigmaaldrich.com]
. Methyl (S)-2-(2-chlorophenyl)-2-hydroxyacetate | 32345-60-1 [sigmaaldrich.com]

. assets.thermofisher.com [assets.thermofisher.com]

1
2
3
4
¢ 5. static.cymitquimica.com [static.cymitquimica.com]
6. aaronchem.com [aaronchem.com]

7. merckmillipore.com [merckmillipore.com]

8. assets.thermofisher.com [assets.thermofisher.com]

9. fishersci.no [fishersci.no]

¢ 10. file.medchemexpress.com [file.medchemexpress.com]
e 11. targetmol.com [targetmol.com]

e 12. PubChemlLite - Methyl 2-(3-chlorophenyl)-2-hydroxyacetate (C9H9CIO3)
[pubchemlite.lcsb.uni.lu]

¢ 13. pharmaffiliates.com [pharmaffiliates.com]

e 14. spectrumchemical.com [spectrumchemical.com]

¢ 15. assets.thermofisher.com [assets.thermofisher.com]

¢ 16. file.medchemexpress.com [file.medchemexpress.com]

¢ To cite this document: BenchChem. [methyl (2S)-2-(3-chlorophenyl)-2-hydroxyacetate
material safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-
hydroxyacetate-material-safety-data-sheet-msds]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.chem-space.com/compounds/CSSB00010004286
https://www.benchchem.com/product/b6590133?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatech/bl3h97a46954?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah98de389e
https://www.sigmaaldrich.com/HK/zh/product/chemscenellcpreferredpartner/ciah987f34f6
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24937~~PDF~~MTR~~CGV4~~EN~~2025-09-19%2022:32:49~~3-Chloromandelic%20acid~~
https://static.cymitquimica.com/products/10/pdf/sds-F634242.pdf
https://www.aaronchem.com/sds/32222-43-8.pdf
https://www.merckmillipore.com/Web-MX-Site/es_ES/-/MXN/ShowDocument-File?ProductSKU=MDA_CHEM-103965&DocumentType=MSD&DocumentId=103965_SDS_CY_EN.PDF&DocumentUID=330665&Language=EN&Country=CY&Origin=PDP
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21525~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2005:13:54~~2-Chloromandelic%20acid~~
https://www.fishersci.no/store/msds?partNumber=11401457&countryCode=NO&language=en
https://file.medchemexpress.com/batch_PDF/HY-Y0816/S-Mandelic-acid-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/SDS/A0072EAF-3A39-4D2A-BF7A-E1D9F5FE8014/T3420
https://pubchemlite.lcsb.uni.lu/e/compound/14916085
https://pubchemlite.lcsb.uni.lu/e/compound/14916085
https://www.pharmaffiliates.com/en/13305-18-5-methyl-2-3-chlorophenyl-2-hydroxyacetate-pai02005057.html
https://www.spectrumchemical.com/MSDS/M1584_AGHS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14223~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2011:18:32~~DL-Mandelic%20acid~~
https://file.medchemexpress.com/batch_PDF/HY-15185/Nirogacestat-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-material-safety-data-sheet-msds
https://www.benchchem.com/product/b6590133/docs#methyl-2s-2-3-chlorophenyl-2-hydroxyacetate-material-safety-data-sheet-msds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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